Cas no 2228137-62-8 (O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine
• CAS No: 2228137-62-8
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6422187
• PubChem ID: 165632632
• Update Time: 2025-06-08

O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine
• EN300-1938196
• O-[2-(3-bromo-2,4-dimethylphenyl)propan-2-yl]hydroxylamine
• 2228137-62-8

• Inchi： 1S/C11H16BrNO/c1-7-5-6-9(8(2)10(7)12)11(3,4)14-13/h5-6H,13H2,1-4H3
• InChI Key： RRRDPNMCJQGLLH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C)(C)ON

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine (CAS No. 2228137-62-8)

In the realm of organic chemistry, O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine (CAS No. 2228137-62-8) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research circles, belongs to the class of hydroxylamine derivatives, which are pivotal in synthetic chemistry and pharmaceutical research. Its molecular structure features a 3-bromo-2,4-dimethylphenyl group attached to a propan-2-ylhydroxylamine moiety, making it a versatile intermediate for further chemical modifications.

The growing interest in O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine is evident from the increasing number of scientific queries and publications focusing on its synthesis and applications. Researchers are particularly intrigued by its potential role in the development of novel pharmaceutical intermediates and agrochemicals. The presence of the bromo and dimethyl substituents on the phenyl ring enhances its reactivity, allowing for selective functionalization, which is a hot topic in modern drug discovery and material science.

One of the most frequently asked questions about this compound revolves around its synthetic routes. Current methodologies often involve multi-step processes, including Grignard reactions and N-alkylation, to achieve high yields and purity. The compound's stability under various conditions is another area of active research, as it impacts its storage and handling protocols. Given the rise of green chemistry trends, scientists are also exploring eco-friendly synthesis methods for O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine, aligning with global sustainability goals.

From an industrial perspective, the demand for specialty chemicals like O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine is driven by their utility in high-value applications. For instance, its derivatives are being investigated for use in catalysts and ligands in asymmetric synthesis, a field that has gained traction due to its importance in producing enantiomerically pure compounds. This aligns with the broader industry shift toward precision chemistry, where tailored molecules play a critical role in advancing technology and medicine.

Another key aspect of CAS No. 2228137-62-8 is its analytical characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. These methods are essential for ensuring reproducibility in research and industrial settings, a topic frequently discussed in quality control forums. The compound's spectral data is often shared in open-access databases, facilitating collaboration and accelerating innovation.

In conclusion, O-2-(3-bromo-2,4-dimethylphenyl)propan-2-ylhydroxylamine represents a fascinating area of study with broad implications across multiple scientific disciplines. Its structural complexity and functional versatility make it a valuable asset in both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about chemical innovation and molecular design.